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Compound of Interest

Compound Name: 28-Homo-brassinolide

Cat. No.: B13409320

Get Quote

Introduction & Scientific Rationale
28-Homobrassinolide (28-HBL) is a potent bioactive brassinosteroid utilized extensively in plant

physiological research to modulate growth, stress tolerance, and photosynthetic efficiency.[1][2]

However, its application is frequently compromised by its lipophilic nature.[1][2] With a water

solubility of only ~5 mg/L (5 ppm), improper solubilization leads to micro-precipitation, resulting

in heterogeneous dosing and irreproducible data.[1][2]

This protocol details the preparation of a stable 2 mM Stock Solution in absolute ethanol.

Ethanol is selected as the primary solvent because 28-HBL exhibits a solubility of ~5.2 g/L in

ethanol, providing a safety margin of >5x relative to a 2 mM (approx. 1 mg/mL) target, ensuring

thermodynamic stability during storage.[1][2]
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Property Value Notes

Molecular Formula

Molecular Weight 494.7 g/mol

Solubility (Ethanol) ~5.2 g/L Good solubility for stocks

Solubility (Water) ~5 mg/L
Extremely poor; prone to

precipitation

Solubility (DMSO) ~20 mg/L
Alternative solvent, but ethanol

is more volatile/removable

Stability pH sensitive

Hydrolyzes in acidic

conditions; stable in

neutral/weak alkaline

Materials & Equipment
Reagents

28-Homobrassinolide (Solid): Purity

90% (HPLC grade preferred).[1][2]

Solvent: Absolute Ethanol (

99.5%, anhydrous).[1][2] Note: Avoid 70% ethanol for stock preparation as the water content
reduces saturation limits.

Working Solvent: Sterile Distilled Water or Plant Tissue Culture Media.[1][2]

Surfactant (Optional for Foliar Spray): Tween-20.[1][2][3][4]

Equipment
Analytical Balance: Precision to 0.01 mg (0.00001 g).

Glassware: Borosilicate glass vials (Amber preferred to prevent potential photodegradation).

[1][2] Avoid plastic microfuge tubes for long-term storage of high-concentration organic
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stocks to prevent leaching.[1][2]

Sonicator: Ultrasonic bath (optional, for rapid dissolution).[1][2]

Filtration: 0.22

m PTFE syringe filter (hydrophobic) for sterilization if required.[1][2]

Protocol: Preparation of 2 mM Stock Solution
This protocol targets a 2 mM concentration.[1][2][5] This is an optimal balance: it is

concentrated enough to allow 1:1000 dilutions (yielding 2

M working solutions) while remaining well below the saturation limit to prevent crashing out at
low temperatures.[2]

Step 1: Molarity Calculations
To prepare 10 mL of a 2 mM stock solution:

[1][2]

Step 2: Solubilization Workflow
Weighing: Accurately weigh 9.9 mg of 28-HBL powder into a clean, dry amber glass vial.

Solvent Addition: Add 10 mL of Absolute Ethanol.

Technique: Do not add water yet.[1][2] Add the organic solvent directly to the powder.[1][2]

Dissolution: Vortex for 30–60 seconds.

Observation: The solution should be crystal clear. If particles remain, sonicate in a water

bath at room temperature for 2–5 minutes.

Validation: Hold the vial up to a light source.[1][2] Any turbidity indicates incomplete

solubilization.[1][2]

Sterilization (Optional): If used for sterile tissue culture, filter the ethanolic solution through a

0.22
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m PTFE (hydrophobic) filter.[1][2] Do not use a hydrophilic filter (e.g., PES/Nylon) as it may
bind the steroid or block flow.[1][2]

Step 3: Storage
Container: Amber glass vials with Teflon-lined caps.

Temperature: -20°C.

Shelf Life: 6–12 months.[1][2]

Precaution: Bring to room temperature before opening to prevent water condensation inside

the cold vial.

Dilution Strategy & The "Solvent Shock"
Phenomenon
The most critical failure point occurs during dilution into water.[1][2] Rapid injection of a high-

concentration lipophilic stock into water can cause "solvent shock," where the steroid

precipitates as the ethanol concentration drops instantly.[1]

The "Double Dilution" Method
To create a working solution (e.g., 1

M) without precipitation:

Intermediate Step: Dilute the stock 1:10 into a carrier solvent (e.g., 50% Ethanol) if the final

target is very low, OR...

High-Flow Mixing: Inject the required volume of stock solution directly into the vortexing

aqueous medium.[1][2]

Why? Vortexing disperses the ethanol micro-droplets instantly, preventing local high

concentrations that trigger crystallization.[1][2]

Visualization: Solubilization & Dilution Logic[1][2][10]
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Caption: Workflow for preparing and diluting 28-HBL. Note the critical risk of precipitation

during static mixing.[2]

Quality Control & Validation
To ensure the stock solution is accurate, High-Performance Liquid Chromatography (HPLC) is

the gold standard.[1][2]

HPLC Validation Parameters
If you suspect degradation or concentration errors, verify using the CIPAC or standard

analytical method:
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Parameter Condition

Column C18 Reverse Phase (e.g., ODS-C18)

Mobile Phase Acetonitrile : Water (80 : 20 v/v)

Flow Rate 1.0 mL/min

Detection UV @ 220 nm

Retention Time Approx. 18–20 min (system dependent)

Reference
Compare peak area against a fresh standard

curve.[1][2]

Troubleshooting Guide
Issue Cause Solution

Cloudiness upon water

addition
Solvent Shock / Saturation

Use the "Double Dilution"

method; ensure water is

vortexing during addition.[1][2]

Keep final ethanol conc < 0.1%

if possible, but ensure HBL is

below 5 mg/L.

Yellowing of Stock Oxidation / Light Damage

Discard.[1][2] Store future

stocks in amber glass at

-20°C.

Particles in Stock Impure Reagent / Moisture

Filter through 0.22

m PTFE.[1][2] Ensure ethanol

is anhydrous.[1][2]

Inconsistent Bioassay Results Adsorption to Plastic

28-HBL sticks to

polypropylene. Use glass vials

for stock and minimize

residence time in plastic tips.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-of-28-homobrassinolide-stock-solutions-in-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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